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11-dehydro-2,3-dinor Thromboxane B2 11-dehydro-2,3-dinor Thromboxane B2 11-dehydro-2,3-dinor Thromboxane B2 (11-dehydro-2,3-dinor TXB2) has been identified as a TXB2 (Item No. 19030) metabolite in human urine by GC/MS. The relative abundance is only about one-tenth that of 11-dehydro TXB2(Item No. 19500), making it unlikely that 11-dehydro-2,3-dinor TXB2 will be used widely as an index of thromboxane synthesis.
Brand Name: Vulcanchem
CAS No.: 79250-60-5
VCID: VC0162432
InChI: InChI=1S/C18H28O6/c1-2-3-4-7-13(19)10-11-16-14(8-5-6-9-17(21)22)15(20)12-18(23)24-16/h5-6,10-11,13-16,19-20H,2-4,7-9,12H2,1H3,(H,21,22)/b6-5-,11-10+/t13-,14-,15-,16+/m0/s1
SMILES: CCCCCC(C=CC1C(C(CC(=O)O1)O)CC=CCC(=O)O)O
Molecular Formula: C18H28O6
Molecular Weight: 340.416

11-dehydro-2,3-dinor Thromboxane B2

CAS No.: 79250-60-5

Reference Standards

VCID: VC0162432

Molecular Formula: C18H28O6

Molecular Weight: 340.416

11-dehydro-2,3-dinor Thromboxane B2 - 79250-60-5

CAS No. 79250-60-5
Product Name 11-dehydro-2,3-dinor Thromboxane B2
Molecular Formula C18H28O6
Molecular Weight 340.416
IUPAC Name (Z)-5-[(2R,3S,4S)-4-hydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]-6-oxooxan-3-yl]pent-3-enoic acid
Standard InChI InChI=1S/C18H28O6/c1-2-3-4-7-13(19)10-11-16-14(8-5-6-9-17(21)22)15(20)12-18(23)24-16/h5-6,10-11,13-16,19-20H,2-4,7-9,12H2,1H3,(H,21,22)/b6-5-,11-10+/t13-,14-,15-,16+/m0/s1
Standard InChIKey PJAAKFHMQLYVGV-YCEKRRLLSA-N
SMILES CCCCCC(C=CC1C(C(CC(=O)O1)O)CC=CCC(=O)O)O
Description 11-dehydro-2,3-dinor Thromboxane B2 (11-dehydro-2,3-dinor TXB2) has been identified as a TXB2 (Item No. 19030) metabolite in human urine by GC/MS. The relative abundance is only about one-tenth that of 11-dehydro TXB2(Item No. 19500), making it unlikely that 11-dehydro-2,3-dinor TXB2 will be used widely as an index of thromboxane synthesis.
Synonyms 11-dehydro-2,3-dinor TXB2
Reference 1.Ishibashi, M.,Watanabe, K.,Ishizaki, F., et al. Dimethylisopropylsilyl ether derivative in gas chromatography/mass spectrometry of 2,3-dinor-11-dehydrothromboxane B2. Biological Mass Spectrometry 20, 399-407 (1991).
PubChem Compound 35024530
Last Modified Nov 11 2021
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